Cas no 5368-23-0 (4-benzyl-3-phenylpiperazin-2-one)

4-Benzyl-3-phenylpiperazin-2-one is a heterocyclic compound featuring a piperazin-2-one core substituted with benzyl and phenyl groups at the 4- and 3-positions, respectively. This structure imparts unique reactivity and potential utility as an intermediate in pharmaceutical and agrochemical synthesis. Its rigid scaffold offers versatility for further functionalization, enabling the development of novel bioactive molecules. The compound’s well-defined stereochemistry and stability under standard conditions make it suitable for use in medicinal chemistry research, particularly in the design of CNS-targeting agents or enzyme inhibitors. Its synthetic accessibility and modularity further enhance its value as a building block in organic and medicinal chemistry applications.

4-benzyl-3-phenylpiperazin-2-one structure

5368-23-0 structure

Product Name:4-benzyl-3-phenylpiperazin-2-one

CAS No:5368-23-0

MF:C₁₇H₁₈N₂O

MW:266.337624073029

CID:1584053

PubChem ID:250675

Update Time:2025-06-08

4-benzyl-3-phenylpiperazin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-benzyl-3-phenylpiperazin-2-one
- NSC70394
- AC1L5I6W
- AC1Q6M6L
- SureCN6068444
- CTK4J8598
- AR-1G1093
- NSC-70394
- AG-J-85035
- NSC70394; AC1L5I6W; AC1Q6M6L; SureCN6068444; CTK4J8598; AR-1G1093; NSC-70394; AG-J-85035;
- JUWZYKUNWPTANZ-UHFFFAOYSA-N
- D85588
- starbld0019152
- 5368-23-0
- DTXSID80290684
- CS-0162919
- 2-Piperazinone, 3-phenyl-4-(phenylmethyl)-
- 4-benzyl-2-oxo-3-phenylpiperazine
- SCHEMBL6068444
- Inchi： 1S/C17H18N2O/c20-17-16(15-9-5-2-6-10-15)19(12-11-18-17)13-14-7-3-1-4-8-14/h1-10,16H,11-13H2,(H,18,20)
- InChI Key： JUWZYKUNWPTANZ-UHFFFAOYSA-N
- SMILES： O=C1C(C2C=CC=CC=2)N(CC2C=CC=CC=2)CCN1

Computed Properties

Exact Mass: 266.14204
Monoisotopic Mass: 266.142
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 319
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 32.3Å²

Experimental Properties

Density: 1.145
Boiling Point: 458.6°C at 760 mmHg
Flash Point: 231.1°C
Refractive Index: 1.595
PSA: 32.34
LogP: 2.62640

4-benzyl-3-phenylpiperazin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TB842-1g	4-benzyl-3-phenylpiperazin-2-one	5368-23-0	90%	1g	2777.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TB842-50mg	4-benzyl-3-phenylpiperazin-2-one	5368-23-0	90%	50mg	371.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TB842-200mg	4-benzyl-3-phenylpiperazin-2-one	5368-23-0	90%	200mg	927.0CNY	2021-07-15
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B48105-250mg	4-Benzyl-3-phenylpiperazin-2-one	5368-23-0	90%	250mg	￥890.0	2022-10-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B48105-1g	4-Benzyl-3-phenylpiperazin-2-one	5368-23-0	90%	1g	￥2545.0	2022-10-09
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	B48105-5g	4-Benzyl-3-phenylpiperazin-2-one	5368-23-0	90%	5g	￥7618.0	2022-10-09
Chemenu	CM521794-250mg	4-Benzyl-3-phenylpiperazin-2-one	5368-23-0	95%+	250mg	$118	2022-08-31
Chemenu	CM521794-1g	4-Benzyl-3-phenylpiperazin-2-one	5368-23-0	95%+	1g	$294	2022-08-31
Chemenu	CM521794-5g	4-Benzyl-3-phenylpiperazin-2-one	5368-23-0	95%+	5g	$878	2022-08-31
eNovation Chemicals LLC	Y1225472-5g	4-Benzyl-3-phenylpiperazin-2-one	5368-23-0	95%	5g	$1200	2024-06-03